Cas no 1806056-68-7 (3-Amino-5-bromo-2-(difluoromethyl)-4-nitropyridine)

3-Amino-5-bromo-2-(difluoromethyl)-4-nitropyridine structure
1806056-68-7 structure
Product Name:3-Amino-5-bromo-2-(difluoromethyl)-4-nitropyridine
CAS No:1806056-68-7
MF:C6H4BrF2N3O2
MW:268.01566696167
CID:4851591
Update Time:2023-08-19

3-Amino-5-bromo-2-(difluoromethyl)-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-5-bromo-2-(difluoromethyl)-4-nitropyridine
    • Inchi: 1S/C6H4BrF2N3O2/c7-2-1-11-4(6(8)9)3(10)5(2)12(13)14/h1,6H,10H2
    • InChI Key: ABECMKGFLVZCJK-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C(F)F)C(=C1[N+](=O)[O-])N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 226
  • XLogP3: 1.9
  • Topological Polar Surface Area: 84.7

3-Amino-5-bromo-2-(difluoromethyl)-4-nitropyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029071865-1g
3-Amino-5-bromo-2-(difluoromethyl)-4-nitropyridine
1806056-68-7 97%
1g
$1,549.60 2022-04-01
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